N-(4-chlorophenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)cyclohexanecarboxamide

• IUPAC Name: N-(4-chlorophenyl)-N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)cyclohexanecarboxamide
• InChI: InChI=1S/C17H20ClNO3S/c18-14-6-8-15(9-7-14)19(16-10-11-23(21,22)12-16)17(20)13-4-2-1-3-5-13/h6-11,13,16H,1-5,12H2
• InChI Key: PZMXNJCHCBNLFU-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C(=O)N(C2CS(=O)(=O)C=C2)C3=CC=C(C=C3)Cl
• Molecular Formula: C17H20ClNO3S
• Molecular Weight: 353.9 g/mol

Description

Synthesis Analysis

The synthesis of N-(4-chlorophenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)cyclohexanecarboxamide derivatives involves several steps, including nucleophilic substitution reactions and cyclization processes. These compounds are characterized using analytical techniques such as elemental analyses, IR spectroscopy, and NMR spectroscopy. For instance, a study on the synthesis and characterization of related N-(arylcarbamothioyl)-cyclohexanecarboxamide derivatives provides insights into the synthesis routes and characterization of similar compounds (Özer, Arslan, VanDerveer, & Külcü, 2009).

Molecular Structure Analysis

The molecular structure of these compounds has been analyzed using single-crystal X-ray diffraction studies, revealing the conformation and crystal packing. For example, the crystal structure of a closely related compound, N-(2-chlorophenylcarbamothioyl)cyclohexanecarboxamide, was determined, highlighting the chair conformation of the cyclohexane ring and the molecular conformation stabilized by intramolecular hydrogen bonds (Ozer, Solmaz, & Arslan, 2021).

Chemical Reactions and Properties

These compounds participate in various chemical reactions, including interactions with sulfonium ylides leading to the formation of dihydrothiophenes and cyclopropane-thiocarboxamides. The structures of the resulting compounds have been confirmed through X-ray diffraction analysis, indicating the versatility of these compounds in chemical synthesis (Samet, Shestopalov, Nesterov, & Semenov, 1998).

Physical Properties Analysis

The physical properties, including solubility, melting points, and stability, are critical for understanding the applications of these compounds. While specific studies on N-(4-chlorophenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)cyclohexanecarboxamide might not be directly available, related research on similar compounds provides valuable information on their physical behavior and stability under different conditions.

Chemical Properties Analysis

The chemical properties of these compounds, such as reactivity, potential for forming derivatives, and interactions with other chemical entities, are essential for their application in material science, pharmaceuticals, and other fields. For instance, the antimicrobial activity of certain derivatives indicates the potential for pharmaceutical applications (Rajput & Sharma, 2021).

Scientific Research Applications

Antimicrobial Properties :Some derivatives of N-(4-chlorophenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)cyclohexanecarboxamide have been synthesized and shown to exhibit antimicrobial activities. The compounds were synthesized through a series of reactions and were structurally proven by IR, 1H-NMR, and Mass spectral studies. These synthesized compounds were evaluated for their antimicrobial activities, with some demonstrating significant inhibition on bacterial and fungal growth compared to standard drugs (Akbari et al., 2008).